Cas no 2172123-59-8 (3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]propanoic acid)

• Product Name: 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]propanoic acid
• CAS No: 2172123-59-8
• MF: C₂₁H₂₂N₂O₅
• MW: 382.409785747528
• CID: 5943162
• PubChem ID: 165510163
• Update Time: 2025-05-22

3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1538169
• 2172123-59-8
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]propanoic acid

• Inchi： 1S/C21H22N2O5/c1-23(11-10-20(25)26)19(24)12-22-21(27)28-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18H,10-13H2,1H3,(H,22,27)(H,25,26)
• InChI Key： BDVUEAVWOWASPD-UHFFFAOYSA-N
• SMILES： O(C(NCC(N(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 382.15287181g/mol
• Monoisotopic Mass: 382.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]propanoic acid

Comprehensive Guide to 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]propanoic acid (CAS 2172123-59-8)

3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]propanoic acid (CAS 2172123-59-8) is a specialized Fmoc-protected amino acid derivative that has gained significant attention in peptide synthesis and pharmaceutical research. This compound belongs to the class of N-methylated amino acid building blocks, which are crucial for developing peptide-based therapeutics with enhanced metabolic stability and bioavailability.

The molecular structure of 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]propanoic acid features both Fmoc protection at the amino group and an N-methyl amide bond, making it particularly valuable for solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-N-methyl amino acids" and "CAS 2172123-59-8 applications" when investigating novel peptide modifications that can improve drug delivery systems.

Recent advances in peptide drug development have increased demand for specialized building blocks like 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]propanoic acid. The compound's unique properties address common challenges in peptide therapeutics, including poor membrane permeability and rapid enzymatic degradation. Pharmaceutical companies are actively exploring "N-methylation strategies for peptide drugs" to enhance therapeutic efficacy, making this compound particularly relevant in current research.

The synthesis of 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]propanoic acid involves sophisticated organic chemistry techniques, with the Fmoc group providing orthogonal protection during peptide chain assembly. Many researchers inquire about "Fmoc deprotection conditions for CAS 2172123-59-8" when planning synthetic routes, as the compound requires specific handling to maintain its integrity during peptide elongation processes.

In analytical applications, 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]propanoic acid serves as a valuable reference standard for method development in HPLC analysis of modified peptides. The compound's UV-active Fmoc chromophore enables sensitive detection at 260-300 nm, which explains why searches for "Fmoc-amino acid detection methods" often lead to information about this specific derivative.

The growing field of constrained peptide therapeutics has further highlighted the importance of N-methyl amino acid derivatives like CAS 2172123-59-8. These modifications can significantly improve the pharmacological properties of peptide drugs, addressing common queries about "how to increase peptide stability" and "methods to enhance peptide bioavailability" in drug discovery forums.

Quality control of 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]propanoic acid requires rigorous analytical techniques, with many manufacturers providing detailed certificates of analysis that include HPLC chromatograms and mass spectrometry data. Researchers frequently search for "CAS 2172123-59-8 purity specifications" when sourcing this material for sensitive applications.

Storage and handling of Fmoc-protected N-methyl amino acids like 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]propanoic acid require attention to moisture sensitivity and temperature conditions. Common laboratory questions include "best storage conditions for Fmoc amino acid derivatives" and "shelf life of CAS 2172123-59-8," reflecting practical concerns in peptide synthesis workflows.

The application of 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]propanoic acid extends to peptidomimetic drug design, where it serves as a versatile scaffold for creating bioactive compounds with improved pharmacological profiles. This aligns with current trends in "rational peptide drug design" and "computational approaches to peptide modification," which are hot topics in medicinal chemistry research.

As the pharmaceutical industry continues to explore peptide-based therapeutics for various indications, specialized building blocks like 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]propanoic acid (CAS 2172123-59-8) will remain essential tools for drug discovery. The compound's unique structural features address many current challenges in peptide science, making it a valuable subject for both academic research and industrial applications.